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Compound of Interest

Compound Name: Norfloxacin

Cat. No.: B1679917

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the structure elucidation and
spectroscopic analysis of norfloxacin, a broad-spectrum fluoroquinolone antibiotic. By
leveraging a suite of powerful analytical techniques, we can meticulously piece together the
molecular identity and characteristics of this crucial pharmaceutical compound. This document
details the experimental protocols and presents key quantitative data derived from Ultraviolet-
Visible (UV-Vis) Spectroscopy, Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance
(NMR) Spectroscopy, and Mass Spectrometry (MS).

Introduction to Norfloxacin

Norfloxacin is a synthetic antibacterial agent belonging to the quinolone family, characterized
by a quinolinemonocarboxylic acid core structure.[1] Its efficacy lies in the inhibition of bacterial
DNA gyrase, an enzyme essential for DNA replication, rendering it a vital tool in combating a
wide array of bacterial infections.[1] The precise molecular structure, including the arrangement
of its functional groups, is paramount to its biological activity. Spectroscopic analysis provides
the definitive means to confirm this structure and ensure the quality and purity of the drug
substance.

Spectroscopic Analysis of Norfloxacin

The elucidation of norfloxacin's structure is a multi-faceted process, with each spectroscopic
technique providing unique and complementary information. The general workflow for this

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1679917?utm_src=pdf-interest
https://www.benchchem.com/product/b1679917?utm_src=pdf-body
https://www.benchchem.com/product/b1679917?utm_src=pdf-body
https://www.benchchem.com/product/b1679917?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Norfloxacin
https://pubchem.ncbi.nlm.nih.gov/compound/Norfloxacin
https://www.benchchem.com/product/b1679917?utm_src=pdf-body
https://www.benchchem.com/product/b1679917?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

analytical endeavor is outlined below.

Spectroscopic Techniques Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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